Cas no 144580-08-5 (3-Bromo-5-fluoro-2-iodoaniline)

• Product Name: 3-Bromo-5-fluoro-2-iodoaniline
• CAS No: 144580-08-5
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• MDL: MFCD22690550
• CID: 1016185
• PubChem ID: 19429794
• Update Time: 2025-06-28

3-Bromo-5-fluoro-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-iodoaniline
• DTXSID60598751
• 3-bromo-5-fluoro-2-iodobenzenamine
• CS-0446758
• MFCD22690550
• Benzenamine, 3-bromo-5-fluoro-2-iodo-
• SCHEMBL7409559
• 144580-08-5
• 3-bromo-5-fluoro-2-iodo-aniline
• 2-Iodo-3-bromo-5-fluoroaniline
• CMTDUTPIANOYFR-UHFFFAOYSA-N
• AS-41375
• A850353
• AKOS027252104

• MDL： MFCD22690550
• Inchi： 1S/C6H4BrFIN/c7-4-1-3(8)2-5(10)6(4)9/h1-2H,10H2
• InChI Key： CMTDUTPIANOYFR-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1N)F)Br

Computed Properties

• Exact Mass: 314.85559g/mol
• Monoisotopic Mass: 314.85559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 2.354±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),

3-Bromo-5-fluoro-2-iodoaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Bromo-5-fluoro-2-iodoaniline

3-Bromo-5-fluoro-2-iodoaniline (CAS No. 144580-08-5): Properties, Applications, and Market Insights

3-Bromo-5-fluoro-2-iodoaniline (CAS No. 144580-08-5) is a halogenated aniline derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique combination of bromo, fluoro, and iodo substituents, serves as a versatile building block in organic synthesis. Its molecular formula is C₆H₄BrFIN, and it typically appears as a light yellow to white crystalline powder under standard conditions.

The 3-Bromo-5-fluoro-2-iodoaniline structure features three different halogen atoms strategically positioned around the aromatic ring, making it particularly valuable for cross-coupling reactions. This structural arrangement has made it a key intermediate in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly interested in this compound due to its potential applications in addressing antibiotic resistance, a major global health concern highlighted by the WHO.

From a chemical perspective, 144580-08-5 demonstrates interesting reactivity patterns. The presence of both electron-withdrawing (fluoro and iodo) and moderately electron-donating (bromo) groups creates unique electronic properties that influence its behavior in nucleophilic aromatic substitution reactions. This characteristic makes it particularly useful in pharmaceutical synthesis routes, where controlled functionalization of aromatic systems is often required.

The synthesis of 3-Bromo-5-fluoro-2-iodoaniline typically involves sequential halogenation steps starting from commercially available aniline derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing industry focus on sustainable manufacturing processes. Recent advances in continuous flow chemistry have shown promise for improving the efficiency of such multi-step halogenation sequences.

In material science applications, 3-Bromo-5-fluoro-2-iodoaniline CAS 144580-08-5 has been explored as a precursor for organic electronic materials. Its ability to participate in various coupling reactions makes it valuable for creating conjugated systems used in OLEDs and organic photovoltaics. This aligns with current research trends in renewable energy technologies and the development of more efficient light-emitting materials.

The global market for halogenated aniline derivatives like 3-Bromo-5-fluoro-2-iodoaniline has shown steady growth, driven by increasing demand from the pharmaceutical sector. Market analysts note particular interest from contract research organizations and specialty chemical manufacturers. Pricing trends for this compound reflect its specialized nature, with purity grades above 98% commanding premium values in the fine chemicals market.

Quality control of 144580-08-5 material typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to verify identity and purity. Storage recommendations generally suggest keeping the compound in amber glass containers under inert atmosphere at low temperatures to maintain stability. These handling protocols are consistent with best practices for sensitive halogenated compounds.

Recent patent literature reveals growing interest in 3-Bromo-5-fluoro-2-iodoaniline applications across multiple therapeutic areas. Several 2023-2024 patent filings describe its use in developing novel anticancer agents and antiviral compounds, particularly in the context of emerging viral threats. This reflects the compound's importance in addressing current medical challenges.

From a regulatory standpoint, 3-Bromo-5-fluoro-2-iodoaniline suppliers must comply with REACH regulations and other regional chemical control frameworks. Safety data sheets emphasize standard laboratory precautions when handling this material, including the use of personal protective equipment and proper ventilation. These precautions align with broader industry movements toward enhanced laboratory safety standards.

The future outlook for CAS 144580-08-5 appears positive, with research interest continuing to expand. As drug discovery paradigms shift toward more complex molecular architectures, the demand for versatile halogenated building blocks like this compound is expected to grow. Ongoing developments in catalytic cross-coupling methodologies may further enhance its utility in synthetic applications.

For researchers working with 3-Bromo-5-fluoro-2-iodoaniline, recent literature suggests exploring its potential in metal-organic framework (MOF) synthesis and as a ligand precursor in coordination chemistry. These emerging applications demonstrate how traditional pharmaceutical intermediates are finding new roles in cutting-edge materials science research.

In analytical chemistry applications, derivatives of 144580-08-5 have shown promise as chromogenic reagents for specific detection methods. This highlights the compound's versatility beyond its primary role as a synthetic intermediate, offering potential value in diagnostic and sensing technologies.

The environmental fate of 3-Bromo-5-fluoro-2-iodoaniline has become a topic of increased research interest, particularly regarding its biodegradation pathways. Recent studies have investigated microbial degradation mechanisms, reflecting the chemical industry's growing emphasis on environmental sustainability and green chemistry principles.

Supply chain considerations for 3-Bromo-5-fluoro-2-iodoaniline CAS No. 144580-08-5 have gained importance in recent years, with manufacturers implementing more robust quality assurance protocols. The compound's availability from multiple global suppliers helps mitigate potential disruptions, an important factor in pharmaceutical development timelines.

Academic and industrial researchers frequently search for information on 3-Bromo-5-fluoro-2-iodoaniline synthesis methods, 144580-08-5 price, and 3-Bromo-5-fluoro-2-iodoaniline applications in drug discovery. These search trends reflect the compound's importance in medicinal chemistry and the need for up-to-date technical information about this specialty chemical.